2-amino-4-(3-fluorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-4-(3-fluorophenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
• InChI: InChI=1S/C16H11FN2O3/c1-8-5-12-14(16(20)21-8)13(11(7-18)15(19)22-12)9-3-2-4-10(17)6-9/h2-6,13H,19H2,1H3
• InChI Key: FOSPDQAIXKYJOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=CC=C3)F)C(=O)O1
• Molecular Formula: C16H11FN2O3
• Molecular Weight: 298.27 g/mol

Description

“2-amino-4-(3-fluorophenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile” is a heterocyclic compound. It is a derivative of 2-amino-4H-pyran-3-carbonitrile, which is a structural core motif that has received increasing attention due to its potential pharmacological properties.

Synthesis Analysis

The synthesis of 2-amino-4H-pyran-3-carbonitriles, including the compound , typically involves a multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds, and phenols. This reaction can be performed in the presence or absence of a catalyst.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyran ring and a carbonitrile group. The pyran ring is a six-membered ring with one oxygen atom.

Scientific Research Applications

Importance in Medicinal Chemistry

Pyran derivatives, including those similar to the specified compound, are frequently investigated for their potential therapeutic properties. For instance, pyranopyrimidine scaffolds are recognized for their broad synthetic applications and bioavailability, making them key precursors in the medicinal and pharmaceutical industries. Such compounds are intensively investigated for developing substituted derivatives through one-pot multicomponent reactions, employing a variety of catalysts to enhance their structural and functional diversity (Parmar, Vala, & Patel, 2023). This reflects the potential of the specified compound in drug development and pharmaceutical research.

Role in Organic Synthesis

The synthesis and functionalization of heterocyclic compounds, akin to the given chemical, are crucial in organic chemistry. Such compounds serve as building blocks in the synthesis of diverse heterocyclic structures, which are integral to a wide range of biological, industrial, and pharmaceutical applications. For example, derivatives of pyrazine and pyran are explored for their pharmacological profiles, including antimicrobial and anticancer activities, showcasing the broad utility of these heterocycles in designing new therapeutic agents (Asif & Imran, 2019).

Future Directions

The future directions for research on this compound could include further investigation of its pharmacological properties and potential applications in drug discovery. Additionally, more research could be done to explore its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets, which suggests that this compound may also interact with multiple targets .

Mode of Action

It’s worth noting that compounds with similar structures often interact with their targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Similar compounds have been found to affect various biochemical pathways, suggesting that this compound may also have a broad range of effects .

Pharmacokinetics

Similar compounds often have good absorption and distribution profiles, are metabolized by the liver, and are excreted in the urine .

Result of Action

Similar compounds have been found to have various effects at the molecular and cellular level, suggesting that this compound may also have a broad range of effects .